Cas no 923100-09-8 (N-(2,4-difluorophenyl)-2-6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-ylacetamide)

• Product Name: N-(2,4-difluorophenyl)-2-6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-ylacetamide
• CAS No: 923100-09-8
• MF: C₁₆H₁₁F₂N₃O₂S
• MW: 347.339248895645
• CID: 5497749
• Update Time: 2025-08-05

N-(2,4-difluorophenyl)-2-6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(2,4-difluorophenyl)-2-(6-oxo-3-thiophen-2-ylpyridazin-1-yl)acetamide
• N-(2,4-difluorophenyl)-2-6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-ylacetamide

• Inchi： 1S/C16H11F2N3O2S/c17-10-3-4-12(11(18)8-10)19-15(22)9-21-16(23)6-5-13(20-21)14-2-1-7-24-14/h1-8H,9H2,(H,19,22)
• InChI Key： ACZVIFVFOQHSDW-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(F)C=C1F)(=O)CN1N=C(C2SC=CC=2)C=CC1=O

Additional information on N-(2,4-difluorophenyl)-2-6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-ylacetamide

Recent Advances in the Study of N-(2,4-difluorophenyl)-2-6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-ylacetamide (CAS: 923100-09-8)

N-(2,4-difluorophenyl)-2-6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-ylacetamide (CAS: 923100-09-8) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyridazinone core and thiophene moiety, has demonstrated promising pharmacological properties, particularly in the context of kinase inhibition and anti-inflammatory applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its therapeutic potential in various disease models.

The synthesis of N-(2,4-difluorophenyl)-2-6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-ylacetamide involves a multi-step process that includes the condensation of 2,4-difluoroaniline with a pyridazinone derivative. Recent advancements in synthetic chemistry have improved the yield and purity of this compound, making it more accessible for preclinical studies. Researchers have also developed novel analogs to enhance its bioavailability and target specificity, addressing some of the challenges associated with its initial formulations.

In vitro and in vivo studies have revealed that this compound exhibits potent inhibitory activity against several kinases, including those implicated in inflammatory and oncogenic pathways. For instance, it has shown significant efficacy in suppressing the activity of p38 MAP kinase, a key player in inflammatory responses. These findings suggest potential applications in treating conditions such as rheumatoid arthritis and other chronic inflammatory diseases. Additionally, preliminary data indicate that the compound may have anti-proliferative effects on certain cancer cell lines, warranting further investigation into its oncotherapeutic potential.

Pharmacokinetic studies have provided insights into the compound's absorption, distribution, metabolism, and excretion (ADME) profiles. While it demonstrates favorable oral bioavailability in rodent models, its metabolic stability in human liver microsomes remains a subject of ongoing research. Efforts are underway to optimize its pharmacokinetic properties through structural modifications and formulation strategies, such as the development of prodrugs or nanoparticle-based delivery systems.

Safety and toxicity assessments have been conducted to evaluate the compound's suitability for clinical development. Acute and subchronic toxicity studies in animal models have indicated a manageable safety profile, with no significant adverse effects observed at therapeutic doses. However, further long-term toxicity studies are required to fully assess its safety in humans. Regulatory considerations, including compliance with Good Laboratory Practice (GLP) standards, are being addressed to facilitate its transition into clinical trials.

In conclusion, N-(2,4-difluorophenyl)-2-6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-ylacetamide represents a promising candidate for further development in the pharmaceutical industry. Its dual activity as a kinase inhibitor and anti-inflammatory agent positions it as a potential therapeutic for a range of diseases. Continued research into its mechanism of action, synthetic optimization, and clinical applicability will be critical in realizing its full potential. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its progress toward clinical evaluation.